Cas no 2172031-47-7 (4-(difluoromethyl)-3-methylbenzene-1-sulfonamide)

• Product Name: 4-(difluoromethyl)-3-methylbenzene-1-sulfonamide
• CAS No: 2172031-47-7
• MF: C₈H₉F₂NO₂S
• MW: 221.224367856979
• CID: 6492343
• PubChem ID: 165588545
• Update Time: 2025-07-19

4-(difluoromethyl)-3-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(difluoromethyl)-3-methylbenzene-1-sulfonamide
• 4-(difluoromethyl)-3-methylbenzenesulfonamide
• EN300-1611861
• 2172031-47-7

• Inchi： 1S/C8H9F2NO2S/c1-5-4-6(14(11,12)13)2-3-7(5)8(9)10/h2-4,8H,1H3,(H2,11,12,13)
• InChI Key： GTQXIYUYTTYMQQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(F)F)=C(C)C=1)(N)(=O)=O

Computed Properties

• Exact Mass: 221.03220603g/mol
• Monoisotopic Mass: 221.03220603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68.5Ų

Additional information on 4-(difluoromethyl)-3-methylbenzene-1-sulfonamide

Recent Advances in the Study of 4-(Difluoromethyl)-3-methylbenzene-1-sulfonamide (CAS: 2172031-47-7)

In recent years, the compound 4-(difluoromethyl)-3-methylbenzene-1-sulfonamide (CAS: 2172031-47-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and antimicrobial agents. The unique structural features of this compound, including the difluoromethyl and methyl substituents on the benzene ring, contribute to its enhanced bioactivity and selectivity.

A recent study published in the Journal of Medicinal Chemistry explored the inhibitory effects of 4-(difluoromethyl)-3-methylbenzene-1-sulfonamide on carbonic anhydrase isoforms, a family of enzymes implicated in numerous physiological and pathological processes. The researchers employed a combination of X-ray crystallography and molecular docking techniques to elucidate the binding interactions between the compound and the enzyme's active site. Their findings revealed that the difluoromethyl group plays a critical role in stabilizing the enzyme-inhibitor complex, leading to improved inhibitory potency compared to traditional sulfonamide-based inhibitors.

Another significant development involves the application of 4-(difluoromethyl)-3-methylbenzene-1-sulfonamide in antimicrobial drug discovery. A 2023 study in Antimicrobial Agents and Chemotherapy demonstrated that this compound exhibits potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis and interfere with essential metabolic pathways.

In addition to its therapeutic potential, 4-(difluoromethyl)-3-methylbenzene-1-sulfonamide has also been investigated for its utility in chemical biology probes. A recent publication in ACS Chemical Biology highlighted its use as a selective fluorescent probe for detecting sulfonamide-binding proteins in live cells. This application opens new avenues for studying protein-sulfonamide interactions in real-time, providing valuable insights into drug-target engagement and off-target effects.

Despite these promising findings, challenges remain in the clinical translation of 4-(difluoromethyl)-3-methylbenzene-1-sulfonamide. Issues such as pharmacokinetic optimization, toxicity profiling, and formulation stability need to be addressed in future studies. Nevertheless, the compound's versatility and efficacy make it a compelling candidate for further investigation in both therapeutic and diagnostic applications.

In conclusion, the recent research on 4-(difluoromethyl)-3-methylbenzene-1-sulfonamide (CAS: 2172031-47-7) underscores its potential as a multifaceted tool in chemical biology and drug discovery. Continued exploration of its mechanisms of action and therapeutic applications will likely yield significant advancements in the field.